2-Bromo-6-isopropenyl-3-methoxypyridine
Cat. No. B8455334
M. Wt: 228.09 g/mol
InChI Key: GIADZIHDOUIBLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08735435B2
Procedure details
In a tube were placed 2-bromo-6-iodo-3-methoxypyridine (700 mg, 2.236 mmol), isopropenylboronic acid (212 mg, 2.460 mmol), DME (7.5 mL), EtOH (2.8 mL), and 1M aq. Na2CO3 (5.6 mL). The mixture was degassed with N2. Next, Pd(PPh3)4 (206 mg, 0.179 mmol) was added and the mixture was degassed again with N2. The tube was sealed and heated at 80° C. for 16 hours. The reaction was then cooled to room temperature, diluted with EtOAc (100 mL), and washed with saturated NaHCO3 and brine (50 mL each). The organic layer was dried over Na2SO4, filtered, and concentrated. Purification of the residue by flash chromatography on silica gel (0 to 15% EtOAc/hexanes) afforded 2-bromo-6-isopropenyl-3-methoxypyridine. Rf=0.38 (25% EtOAc/hexanes). LCMS=230.0 (M+1)+. 1H NMR (CDCl3, 500 MHz) δ 7.36 (d, J=8.5 Hz, 1H), 7.07 (d, J=9.4 Hz, 1H), 5.81 (s, 1H), 5.21 (s, 1H), 3.92 (s, 3H), 2.16 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4](I)[N:3]=1.[C:11](B(O)O)([CH3:13])=[CH2:12].COCCOC.C([O-])([O-])=O.[Na+].[Na+]>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.CCO>[Br:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4]([C:11]([CH3:13])=[CH2:12])[N:3]=1 |f:3.4.5,^1:32,34,53,72|
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Inputs
Step One
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Name
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Quantity
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700 mg
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1OC)I
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Step Two
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Name
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Quantity
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212 mg
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Type
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reactant
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Smiles
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C(=C)(C)B(O)O
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Step Three
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Name
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Quantity
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7.5 mL
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Type
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reactant
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Smiles
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COCCOC
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Step Four
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Name
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Quantity
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5.6 mL
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Step Five
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Name
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Quantity
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206 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Step Six
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Name
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Quantity
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2.8 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a tube were placed
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CUSTOM
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Type
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CUSTOM
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Details
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The mixture was degassed with N2
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CUSTOM
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Type
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CUSTOM
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Details
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the mixture was degassed again with N2
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CUSTOM
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Type
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CUSTOM
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Details
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The tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was then cooled to room temperature
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ADDITION
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Type
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ADDITION
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Details
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diluted with EtOAc (100 mL)
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WASH
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Type
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WASH
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Details
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washed with saturated NaHCO3 and brine (50 mL each)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Purification of the residue by flash chromatography on silica gel (0 to 15% EtOAc/hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=NC(=CC=C1OC)C(=C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
